1. Home
  2. Product
  3. Main Products
  4. 5-(3,4-Dimethylphenyl)sulfonyl-6-imino-11-methyl-7-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
5-(3,4-Dimethylphenyl)sulfonyl-6-imino-11-methyl-7-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one 5-(3,4-Dimethylphenyl)sulfonyl-6-imino-11-methyl-7-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Brand Name: Vulcanchem
CAS No.: 850826-16-3
VCID: VC0356493
InChI: InChI=1S/C26H23N5O3S/c1-16-8-9-20(12-18(16)3)35(33,34)22-13-21-25(29-24-17(2)6-5-11-30(24)26(21)32)31(23(22)27)15-19-7-4-10-28-14-19/h4-14,27H,15H2,1-3H3
SMILES: CC1=C(C=C(C=C1)S(=O)(=O)C2=CC3=C(N=C4C(=CC=CN4C3=O)C)N(C2=N)CC5=CN=CC=C5)C
Molecular Formula: C26H23N5O3S
Molecular Weight: 485.6g/mol

5-(3,4-Dimethylphenyl)sulfonyl-6-imino-11-methyl-7-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one

CAS No.: 850826-16-3

Main Products

VCID: VC0356493

Molecular Formula: C26H23N5O3S

Molecular Weight: 485.6g/mol

5-(3,4-Dimethylphenyl)sulfonyl-6-imino-11-methyl-7-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one - 850826-16-3

CAS No. 850826-16-3
Product Name 5-(3,4-Dimethylphenyl)sulfonyl-6-imino-11-methyl-7-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Molecular Formula C26H23N5O3S
Molecular Weight 485.6g/mol
IUPAC Name 5-(3,4-dimethylphenyl)sulfonyl-6-imino-11-methyl-7-(pyridin-3-ylmethyl)-1,7,9-triazatricyclo[8.4.0.03,8]tetradeca-3(8),4,9,11,13-pentaen-2-one
Standard InChI InChI=1S/C26H23N5O3S/c1-16-8-9-20(12-18(16)3)35(33,34)22-13-21-25(29-24-17(2)6-5-11-30(24)26(21)32)31(23(22)27)15-19-7-4-10-28-14-19/h4-14,27H,15H2,1-3H3
Standard InChIKey QODIGCNTGNYETQ-UHFFFAOYSA-N
SMILES CC1=C(C=C(C=C1)S(=O)(=O)C2=CC3=C(N=C4C(=CC=CN4C3=O)C)N(C2=N)CC5=CN=CC=C5)C
Canonical SMILES CC1=C(C=C(C=C1)S(=O)(=O)C2=CC3=C(N=C4C(=CC=CN4C3=O)C)N(C2=N)CC5=CN=CC=C5)C
PubChem Compound 3783457
Last Modified Nov 11 2021
   refresh captcha

Mass Molarity Calculator

  • mass of a compound required to prepare a solution of known volume and concentration
  • volume of solution required to dissolve a compound of known mass to a desired concentration
  • concentration of a solution resulting from a known mass of compound in a specific volume
g/mol
g

Molecular Mass Calculator

Related : Promising Compounds and Repurposed Drugs for COVID-19